BE“GHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Profile of Diallyltin Dibromide: A
Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Diallyltin dibromide
CAS No.: 17381-88-3
Cat. No.: B103391
Get Quote
. J

This technical guide provides a detailed analysis of the spectroscopic data for diallyltin
dibromide ((CH2=CHCH2)2SnBrz), a key organotin reagent. Designed for researchers,
scientists, and professionals in drug development and organometallic chemistry, this document
offers an in-depth exploration of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) characteristics. The interpretation of this data is crucial for confirming
the structure, purity, and reactivity of this compound in various synthetic applications.

Molecular Structure and Spectroscopic Overview

Diallyltin dibromide is a tetravalent organotin compound featuring a central tin atom bonded
to two allyl groups and two bromine atoms. This structure dictates its characteristic
spectroscopic signature. The allyl groups provide a rich source of information in *H and 13C
NMR, while the tin atom, with its magnetically active isotopes (*’Sn and 11°Sn), offers unique
insights through 12°Sn NMR. Infrared spectroscopy helps to identify key functional groups, and
mass spectrometry provides information on the molecular weight and fragmentation patterns.

Figure 1: Molecular Structure of Diallyltin Dibromide.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone for the structural elucidation of diallyltin dibromide. The
analysis of 1H, 13C, and 12°Sn NMR spectra provides a complete picture of the molecule's
connectivity and electronic environment.

'H NMR Spectroscopy

The proton NMR spectrum of diallyltin dibromide is characterized by the distinct signals of the
allyl protons. The chemical shifts and coupling patterns are influenced by the electronegativity
of the tin and bromine atoms. Partial tH-NMR spectra from in-situ reaction monitoring have
identified the characteristic signals of diallyltin dibromide.[1]

Experimental Protocol (Predicted): A sample of diallyltin dibromide is dissolved in a
deuterated solvent, typically chloroform-d (CDCIs), and the spectrum is recorded on a 300 or
400 MHz NMR spectrometer. Tetramethylsilane (TMS) is used as an internal standard (4 0.00

ppm).

Data Interpretation:

] Predicted Chemical o Coupling
Proton Assignment . Multiplicity
Shift (6, ppm) Constants (J, Hz)
Sn-CH2-CH=CHz (Ho) 2.5-2.8 d ~8
Sn-CH2-CH=CH: (HB) 5.8-6.2 m
Sn-CH2-CH=CHz (Hy) 4.8-5.2 m

e Ha (Sn-CH2): These protons are adjacent to the tin atom, which results in a downfield shift
compared to a typical allylic proton. The signal appears as a doublet due to coupling with the
adjacent vinyl proton (HpB). Satellites arising from coupling to 12’Sn and 11°Sn isotopes are
also expected.

e HP (-CH=): This proton, being part of the double bond and coupled to three other protons
(Ha and Hy), will appear as a complex multiplet.
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o Hy (=CH2): The terminal vinyl protons are diastereotopic and will appear as two separate
multiplets, coupled to Hf.

1H NMR Interpretation Workflow

Assign Ha, Hp, Hy Signals }—V Analyze Coupling Patterns }—V

Acquire Spectrum in CDCl3 }—V

Identify Allyl Spin System }—V

Observe Tin Satellites }—V

Confirm Structure

Click to download full resolution via product page

Figure 2: Workflow for *H NMR analysis of diallyltin dibromide.

3C NMR Spectroscopy

The 13C NMR spectrum provides information on the carbon framework of the molecule. The
chemical shifts are influenced by the proximity to the electropositive tin atom.

Experimental Protocol (Predicted): The 13C NMR spectrum is typically acquired at 75 or 100
MHz using a proton-decoupled pulse sequence. The sample is dissolved in CDCls.

Data Interpretation:

Carbon Assignment Predicted Chemical Shift (6, ppm)
Sn-CH2-CH=CHz: (Ca) 25 - 30

Sn-CH2-CH=CH: (Cp) 135 - 140

Sn-CH2-CH=CH: (Cy) 115 - 120

e Ca (Sn-CH2): This carbon, directly attached to tin, is shielded compared to the vinyl carbons
and appears in the upfield region.

e CPB (-CH=): The internal vinyl carbon is deshielded and appears further downfield.

e Cy (=CH2): The terminal vinyl carbon appears at a chemical shift typical for sp2 hybridized
carbons.
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119Sn NMR Spectroscopy

119S5n NMR is a powerful tool for characterizing organotin compounds, as the chemical shift is
highly sensitive to the coordination number and the nature of the substituents on the tin atom.

[2]3]

Experimental Protocol (Predicted): The 12°Sn NMR spectrum is recorded on a multinuclear
NMR spectrometer. Tetramethyltin (SnMea4) is commonly used as an external reference (6 0.00

ppm).[2]
Data Interpretation:

The 11°Sn chemical shift for diallyltin dibromide is expected to be in the range of +50 to +100
ppm. This is based on the general trend that the 11°Sn resonance shifts to higher frequency
(downfield) with increasing electronegativity of the halogen substituents. For comparison,
dialkyltin dichlorides typically resonate in a similar range.[3] The coordination of solvent
molecules can also influence the chemical shift.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the characteristic vibrational frequencies of the functional
groups present in diallyltin dibromide.

Experimental Protocol (Predicted): The IR spectrum can be obtained using a Fourier Transform
Infrared (FTIR) spectrometer. The sample can be analyzed as a neat liquid between salt plates
(KBr or NaCl) or as a solution in a suitable solvent.

Data Interpretation:
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Predicted Wavenumber

Vibrational Mode Intensity
(cm™)

C-H stretch (sp?) 3080 - 3010 Medium

C-H stretch (sp?) 2960 - 2850 Medium

C=C stretch 1640 - 1620 Medium

CHz scissoring 1465 - 1450 Medium

C-H bend (vinyl) 990 and 910 Strong

Sn-C stretch 520 - 480 Medium-Strong

Sn-Br stretch Below 400 Strong

The presence of the allyl group is confirmed by the C=C and vinyl C-H stretching and bending
vibrations. The Sn-C and Sn-Br stretching frequencies are found in the far-IR region and are
characteristic of organotin halides.[4]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and isotopic distribution of
diallyltin dibromide, and its fragmentation pattern can further confirm the structure.

Experimental Protocol (Predicted): A mass spectrum can be obtained using an electron
ionization (EI) or electrospray ionization (ESI) source. High-resolution mass spectrometry
(HRMS) would provide the exact mass, confirming the elemental composition.

Data Interpretation:

The mass spectrum of diallyltin dibromide will show a characteristic isotopic pattern for the
molecular ion [M]* due to the multiple isotopes of tin and bromine. Tin has ten stable isotopes,
with 129Sn being the most abundant, and bromine has two isotopes (“°Br and 8!Br) in an almost
1:1 ratio. This complex isotopic distribution leads to a distinctive cluster of peaks for the
molecular ion and any tin- and bromine-containing fragments.

Predicted Fragmentation Pattern:
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[M]*: The molecular ion peak cluster.

[M - Br]*: Loss of a bromine atom.

[M - CsHs]*: Loss of an allyl radical.

[Sn(CsHs)Br]*: A prominent fragment.

[SnBr]*: Tin monobromide fragment.

[Sn]*: Tin ion.
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Figure 3: Predicted mass spectrometry fragmentation pathway for diallyltin dibromide.

Conclusion

The spectroscopic analysis of diallyltin dibromide provides a comprehensive understanding
of its molecular structure. The combination of 1H, 13C, and 12°Sn NMR, IR, and MS data offers a
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self-validating system for the characterization of this important organotin compound. While a

complete set of experimentally derived data from a single source is not readily available, the

predicted spectroscopic features based on analogous compounds and fundamental principles

provide a robust framework for its identification and quality control in research and

development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b103391?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Partial-H-NMR-spectra-in-CDCl3-of-the-reaction-of-allyl-bromide-and-tin-in-water-after_fig2_5882690
https://imserc.northwestern.edu/guide/eNMR/chem/Sn.html
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://orgchemboulder.com/Spectroscopy/irtutor/alkhalidesir.shtml
https://www.benchchem.com/product/b103391/docs#spectroscopic-profile-of-diallyltin-dibromide-a-technical-guide
https://www.benchchem.com/product/b103391/docs#spectroscopic-profile-of-diallyltin-dibromide-a-technical-guide
https://www.benchchem.com/product/b103391/docs#spectroscopic-profile-of-diallyltin-dibromide-a-technical-guide
https://www.benchchem.com/product/b103391/docs#spectroscopic-profile-of-diallyltin-dibromide-a-technical-guide
https://www.benchchem.com/product/b103391?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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